Cas no 2680861-48-5 (6-(2,2,2-Trifluoroacetamido)-1,3-dioxaindane-4-carboxylic acid)

• Product Name: 6-(2,2,2-Trifluoroacetamido)-1,3-dioxaindane-4-carboxylic acid
• CAS No: 2680861-48-5
• MF: C₁₀H₆F₃NO₅
• MW: 277.15355348587
• CID: 6583919
• PubChem ID: 165909592
• Update Time: 2025-05-25

6-(2,2,2-Trifluoroacetamido)-1,3-dioxaindane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,2,2-trifluoroacetamido)-1,3-dioxaindane-4-carboxylic acid
• EN300-28284852
• 2680861-48-5
• 6-(2,2,2-Trifluoroacetamido)-1,3-dioxaindane-4-carboxylic acid

• Inchi： 1S/C10H6F3NO5/c11-10(12,13)9(17)14-4-1-5(8(15)16)7-6(2-4)18-3-19-7/h1-2H,3H2,(H,14,17)(H,15,16)
• InChI Key： ULOVXUZWEMUVLL-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=C(C(=O)O)C2=C(C=1)OCO2)=O)(F)F

Computed Properties

• Exact Mass: 277.01980678g/mol
• Monoisotopic Mass: 277.01980678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 6-(2,2,2-Trifluoroacetamido)-1,3-dioxaindane-4-carboxylic acid

6-(2,2,2-Trifluoroacetamido)-1,3-dioxaindane-4-carboxylic Acid: A Comprehensive Overview

6-(2,2,2-Trifluoroacetamido)-1,3-dioxaindane-4-carboxylic acid, identified by the CAS number 2680861-48-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a trifluoroacetamide group with a dioxaindane framework. The integration of these structural elements contributes to its potential applications in drug design and development.

The molecular structure of this compound is characterized by a bicyclic system with a dioxaindane core. The dioxaindane moiety is a six-membered ring containing two oxygen atoms and an indane-like structure. The presence of the trifluoroacetamide group at the 6-position introduces additional functional complexity. This group is known for its ability to enhance the stability and bioavailability of compounds, making it a valuable component in medicinal chemistry.

Recent studies have highlighted the potential of 6-(2,2,2-Trifluoroacetamido)-1,3-dioxaindane-4-carboxylic acid as a lead compound in the development of new therapeutic agents. Researchers have explored its role in modulating various biological pathways, including those involved in inflammation and neurodegenerative diseases. The carboxylic acid group at the 4-position plays a critical role in its interactions with cellular targets, contributing to its pharmacological activity.

The synthesis of this compound involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the dioxaindane ring system and the subsequent introduction of the trifluoroacetamide group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with current trends toward green chemistry.

In terms of pharmacokinetics, 6-(2,2,2-Trifluoroacetamido)-1,3-dioxaindane-4-carboxylic acid has shown promising properties in preclinical studies. Its ability to cross biological membranes and exhibit sustained release profiles makes it an attractive candidate for drug delivery systems. Additionally, its metabolic stability has been evaluated in vitro and in vivo models, providing insights into its potential for systemic administration.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with key therapeutic targets, such as kinases and proteases. These findings underscore the importance of structural features like the trifluoroacetamide group in mediating molecular interactions.

Looking ahead, ongoing research is focused on optimizing the chemical structure of 6-(2,2,2-Trifluoroacetamido)-1,3-dioxaindane-4-carboxylic acid to improve its efficacy and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its development as a therapeutic agent.

In conclusion, 6-(2,2,2-Trifluoroacetamido)-1,3-dioxaindane-4-carboxylic acid represents a compelling example of how structural diversity can be leveraged to create novel compounds with therapeutic potential. Its unique combination of functional groups and promising pharmacological profile positions it as a valuable asset in contemporary drug discovery pipelines.